Cas no 887408-87-9 (2-(4-nitro-1H-pyrazol-1-yl)propanoic acid)

• Product Name: 2-(4-nitro-1H-pyrazol-1-yl)propanoic acid
• CAS No: 887408-87-9
• MF: C₆H₇N₃O₄
• MW: 185.137480974197
• MDL: MFCD04113971
• CID: 2951419
• PubChem ID: 3156567
• Update Time: 2025-04-21

2-(4-nitro-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-硝基-1H-吡唑-1-基)丙酸
• 2-(4-nitro-1H-pyrazol-1-yl)propanoic acid
• 2-(4-nitropyrazol-1-yl)propanoic acid
• 2-(4-Nitro-pyrazol-1-yl)-propionic acid
• BAS 07436274
• BBL039422
• STK315892
• 2-(4-nitro-pyrazol-1-yl) propionic acid
• 2-(4-nitro-1H-pyrazol-1-yl)propanoicacid
• BB 0261458
• AKOS015922297
• 887408-87-9
• SCHEMBL19010737
• AKOS000204704
• MFCD04113971
• CS-0262749
• MKB40887
• AKOS025211788
• EN300-83645

• MDL： MFCD04113971
• Inchi： 1S/C6H7N3O4/c1-4(6(10)11)8-3-5(2-7-8)9(12)13/h2-4H,1H3,(H,10,11)
• InChI Key： DFIHSEMOTFEFFG-UHFFFAOYSA-N
• SMILES： OC(C(C)N1C=C(C=N1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 185.04365571Da
• Monoisotopic Mass: 185.04365571Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 101

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives